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Compound of Interest

Compound Name:
2,4,6-Trimethylpyrimidine-5-

carboxylic acid

CAS No.: 108397-75-7

Cat. No.: B010536

Get Quote

A Comparative Guide to the Polymorphic Forms
of Barbital
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive structural comparison of the different polymorphic forms

of Barbital (5,5-diethylbarbituric acid), a classic example of a polymorphic pyrimidine carboxylic

acid derivative. Understanding the distinct solid-state forms of active pharmaceutical

ingredients is critical for drug development, as polymorphism can significantly impact key

properties such as solubility, stability, and bioavailability. This document summarizes key

experimental data to facilitate the identification and characterization of Barbital polymorphs.
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The following tables summarize the key crystallographic, thermal, and spectroscopic data for

the well-characterized polymorphs of Barbital.

Table 1: Crystallographic Data of Barbital Polymorphs

Polym
orph

Crystal
Syste
m

Space
Group

a (Å) b (Å) c (Å) β (°) V (Å³) Z

I°[1] Trigonal R-3 23.35 23.35 11.23 120 5296 18

III[1]
Monocli

nic
P2₁/c 12.98 6.81 21.36 106.3 1812 8

IV[2]
Monocli

nic
P2₁ 12.585 22.083 6.788 90.92 1886 8

V[1]
Monocli

nic
P2₁/c 13.04 12.89 12.00 102.5 1968 8

Table 2: Thermal Analysis Data of Barbital Polymorphs
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Polymorph Melting Point (°C)
Heat of Fusion
(kJ/mol)

Phase Transition
Behavior

I°[3] 190 34.5

The most stable form

at room temperature.

[3]

III[3] 183 29.8

Undergoes an

endothermic transition

to Form I° at

approximately 146 °C.

[3]

IV[3] 181 -

Undergoes an

exothermic transition

to Form III at around

110 °C.[3]

V[3] 176 -

Shows a solid-solid

transition to Form III

between 120-130 °C.

[3]

Table 3: Key Spectroscopic Data for Differentiation of Barbital Polymorphs
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Polymorph
FT-IR (cm⁻¹) - Key
Vibrational Bands

FT-Raman (cm⁻¹) -
Key Vibrational
Bands

Solid-State ¹³C
NMR (ppm) -
Carbonyl Carbons

I°
N-H stretching, C=O

stretching
Ring breathing modes

Distinct signals for the

carbonyl carbons

III

Different N-H and

C=O stretching

frequencies compared

to I°

Shifts in ring vibration

frequencies

Different chemical

shifts for carbonyl

carbons due to

different crystal

packing

IV

Predicted to have a

specific H-bonded

pattern based on IR

characteristics.[3][4]

- -

V
Unique N-H and C=O

band positions
-

Four

crystallographically

independent

molecules leading to a

more complex

spectrum[1]

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.

Preparation of Barbital Polymorphs
Form I°: Can be prepared by annealing commercial Form III at 160 °C, sublimation at 180

°C, slow cooling of the melt, or solvent-mediated transformation of Form III or V in water at

25 °C.[3][4]

Form III: This is the commercially available form and can be obtained by crystallization from

various solvents.[4]

Form IV: Can be produced on a microscopic scale by quench-cooling the melt.[3]
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Form V: Obtained by crystallization from specific solvents and is recognized by its

rectangular, platy morphology.[3]

X-ray Powder Diffraction (PXRD)
PXRD data is collected using a diffractometer with Cu-Kα radiation. Data for each sample is

typically recorded over a 2θ range from 5° to 50° with a step size of 0.02° and a scan speed of

5°/min at ambient temperature.[5]

Differential Scanning Calorimetry (DSC)
DSC is performed using a calibrated calorimeter. Typically, 1-3 mg of the sample is placed in a

sealed aluminum pan and heated at a constant rate (e.g., 10 K/min) under a nitrogen purge.

The instrument is calibrated for temperature and enthalpy using certified standards like indium

and benzophenone.[3]

Fourier Transform Infrared (FT-IR) and Raman
Spectroscopy

FT-IR Spectroscopy: Spectra are recorded using an FT-IR spectrometer. Samples can be

prepared as KBr pellets or analyzed using an Attenuated Total Reflectance (ATR) accessory.

FT-Raman Spectroscopy: Spectra are obtained using an FT-Raman spectrometer with a

near-infrared laser excitation source.

Solid-State Nuclear Magnetic Resonance (NMR)
Spectroscopy
Carbon-13 and Nitrogen-15 cross-polarization magic-angle spinning (CPMAS) NMR spectra

are acquired on a solid-state NMR spectrometer. The magic-angle spinning rate is typically set

to 5 kHz.[3]

Visualization of Polymorph Characterization
Workflow
The following diagram illustrates the logical workflow for the characterization and comparison of

polymorphic forms of a pyrimidine carboxylic acid like Barbital.
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Workflow for Polymorphic Characterization

Sample Preparation
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Data Analysis & Comparison
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Caption: Workflow for Polymorph Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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